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For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbocysteine sulfoxide, with the CAS number 5439-87-2, is a primary metabolite of the

mucolytic agent Carbocysteine.[1][2][3] As an impurity and metabolite of a widely used

pharmaceutical agent, understanding its physicochemical properties is crucial for drug

development, quality control, and metabolism studies. This guide provides a comprehensive

overview of the known physicochemical characteristics of carbocysteine sulfoxide, detailed

experimental protocols for its synthesis and analysis, and visualizations of its metabolic

context.

Chemical and Physical Properties
The fundamental chemical and physical properties of carbocysteine sulfoxide are

summarized below. These properties are essential for its handling, formulation, and analytical

characterization.
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Identifier Value Reference

CAS Number 5439-87-2 [1][2][3][4][5][6][7][8]

Molecular Formula C5H9NO5S [1][3][4][5][6][9]

Molecular Weight 195.19 g/mol [1][3][5][6]

IUPAC Name

2-amino-3-

(carboxymethylsulfinyl)propano

ic acid

[9]

SMILES
C(C(C(=O)O)N)S(=O)CC(=O)

O
[6][9][10]

InChI

InChI=1S/C5H9NO5S/c6-

3(5(9)10)1-12(11)2-

4(7)8/h3H,1-2,6H2,(H,7,8)

(H,9,10)

[9][10]

InChIKey
DUGSIUCROZRSMS-

UHFFFAOYSA-N
[9][10]
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Property Value Reference

Melting Point 151 - 154°C [1][3]

Boiling Point (Predicted) 582.8 ± 50.0 °C [1][3]

Density (Predicted) 1.714 ± 0.06 g/cm³ [1][3]

pKa (Predicted) 1.84 ± 0.10 [1][3]

logP (Predicted) -4.6 [9][10]

Solubility

Slightly soluble in aqueous

acid and water (with heating).

[1][3] Soluble in methanol.[4]

Appearance White to Off-White Solid [1][3]

Storage
2-8 °C, in a well-closed

container.
[4][6][8]

Experimental Protocols
Synthesis of Carbocysteine Sulfoxide
A common method for the synthesis of sulfoxides from their corresponding sulfides is oxidation.

Based on the synthesis of a similar compound, S-(2-carboxyethyl)-l-cysteine sulfoxide, a likely

protocol for carbocysteine sulfoxide is as follows:

Dissolution: Dissolve Carbocysteine (S-carboxymethyl-L-cysteine) in an aqueous solution of

sodium bicarbonate at a 1:1 molar ratio.

Cooling: Chill the resulting solution to approximately 4°C in an ice bath.

Oxidation: Slowly add a chilled solution of 30% hydrogen peroxide to the carbocysteine

solution.

Reaction: Stir the mixture at 4°C for several days. The progression of the reaction can be

monitored using a suitable chromatographic technique, such as thin-layer chromatography

(TLC) or high-performance liquid chromatography (HPLC), to observe the disappearance of

the starting material and the appearance of the product.
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Precipitation: After the reaction is complete, carefully acidify the solution with cold 5N HCl to

precipitate the carbocysteine sulfoxide.

Purification: The crude product can be purified by recrystallization from water.[11]

Synthesis of Carbocysteine Sulfoxide

Dissolve Carbocysteine in NaHCO3(aq) Cool to 4°C Add 30% H2O2 Stir at 4°C for 3 days Acidify with 5N HCl Recrystallize from water Pure Carbocysteine Sulfoxide

HPLC Analysis of Carbocysteine Sulfoxide

Biological Sample (Urine/Serum)

Pre-column Derivatization with FMOC-Cl

Reversed-Phase HPLC Separation

Fluorescence Detection

Quantification using Calibration Curve
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Metabolic Pathways of Carbocysteine
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Sulfoxidation

Acetylation

Decarboxylation
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Decarboxylated Metabolites

Thiodiglycolic Acid (TDGA) & TDGA-SO

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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